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Compound of Interest

Compound Name: Octabenzone

Cat. No.: B1677096 Get Quote

Octabenzone, a benzophenone-class ultraviolet (UV) absorber, is a crucial compound in

protecting various materials from light-induced degradation. This technical guide provides an

in-depth look at its chemical and physical properties, alongside a detailed methodology for its

synthesis. The information is tailored for researchers, scientists, and professionals in drug and

material development.

Core Molecular and Physical Properties
Octabenzone, scientifically known as (2-hydroxy-4-octoxyphenyl)-phenylmethanone,

possesses a distinct molecular structure that enables it to absorb UV radiation, particularly in

the 240–340 nm wavelength range.[1] Its fundamental properties are summarized below.

Table 1: Physicochemical Properties of Octabenzone
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Property Value Reference

Molecular Formula C21H26O3 [2]

Molecular Weight 326.4 g/mol [2]

IUPAC Name
(2-hydroxy-4-octoxyphenyl)-

phenylmethanone
[2]

CAS Number 1843-05-6 [2]

Appearance
Light yellow to colorless

solid/crystals
[1][3]

Melting Point 45-49 °C [2][3]

Boiling Point >300 °C (decomposes) [2]

Solubility

In water, <0.001 mg/L at 20 °C.

Freely soluble in benzene, n-

hexane, and acetone; slightly

soluble in ethanol.

[1][2]

Density 1160 kg/m ³ at 20 °C [2]

Synthesis of Octabenzone: Experimental Protocol
The synthesis of octabenzone typically involves the reaction of 2,4-dihydroxybenzophenone

with an octylating agent. Several methods have been reported, with variations in catalysts,

solvents, and reaction conditions.[4] A common laboratory-scale synthesis protocol is detailed

below.

Objective: To synthesize Octabenzone (UV-531) via etherification of 2,4-

dihydroxybenzophenone.

Materials:

2,4-dihydroxybenzophenone

n-Octyl chloride (or n-octyl bromide)
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Potassium carbonate (or another suitable base)

Potassium iodide (catalyst)

1-Methylpyrrolidone (or another high-boiling point solvent like cyclohexanone or diethylene

glycol)

Ethanol (for recrystallization)

Water

Procedure:

Reaction Setup: In a four-necked flask equipped with a mechanical stirrer, thermometer, and

reflux condenser, add 2,4-dihydroxybenzophenone, carbonic acid dioctyl ester, and a

suitable solvent.[5]

Reagent Addition: Introduce a base such as potassium carbonate and a catalytic amount of

potassium iodide. Then, add n-octyl chloride to the mixture.[4]

Reaction Conditions: Heat the mixture to a specific temperature (e.g., 150 °C) and maintain it

for a set duration (e.g., 2 hours), often under reflux.[4][5] The progress of the reaction can be

monitored by techniques such as thin-layer chromatography.

Work-up: After the reaction is complete, cool the mixture to approximately 40-60 °C.[5] Wash

the organic phase with water to remove inorganic salts and unreacted starting materials.[5]

The organic solvent is then removed under reduced pressure.[5]

Purification: The crude product is purified by recrystallization from a solvent like ethanol to

yield white crystalline powder of Octabenzone.[5]

Diagram 1: Synthesis Workflow of Octabenzone
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Caption: A simplified workflow for the synthesis of Octabenzone.
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Applications and Mechanism of Action
Octabenzone is extensively used as a UV stabilizer in a wide array of polymers, including

polyethylene, polypropylene, and polyvinylchloride, to prevent photodegradation, which can

lead to discoloration and loss of physical properties.[1][3] It is also utilized in cosmetics and

coatings for its UV-absorbing capabilities.[2] The mechanism of action involves the absorption

of harmful UV radiation and its dissipation as thermal energy, thereby protecting the material

from the damaging effects of sunlight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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